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Compound of Interest

Compound Name: Acetic acid, (acetylthio)-

Cat. No.: B015806 Get Quote

S-Acetylthioglycolic Acid: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
S-acetylthioglycolic acid, also known as 2-(acetylthio)acetic acid, is a sulfur-containing

carboxylic acid. It serves as a key building block in organic synthesis and has gained significant

interest in the pharmaceutical and biomedical fields. Its structure incorporates a protected thiol

group in the form of a thioester, which can be readily deprotected under mild conditions to

reveal a reactive sulfhydryl group. This property makes it a valuable reagent for introducing

thiol functionalities into molecules, a process crucial for bioconjugation, drug delivery systems,

and the development of enzyme inhibitors. This technical guide provides an in-depth overview

of the physical and chemical properties of S-acetylthioglycolic acid, along with detailed

experimental protocols for their determination and visualization of its key chemical

transformations.

Physical and Chemical Properties
The physical and chemical properties of S-acetylthioglycolic acid are summarized in the tables

below. These properties are essential for its handling, application in synthesis, and for the

development of analytical methods.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b015806?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General and Physical Properties
Property Value Source(s)

Molecular Formula C4H6O3S [1][2]

Molecular Weight 134.15 g/mol [1]

Appearance Liquid at room temperature [1][2]

Density 1.298 g/mL at 25 °C [1]

Refractive Index (n20/D) 1.506 [1]

Melting Point

Not explicitly found in

literature; inferred to be < 25°C

as it is a liquid at room

temperature.

Boiling Point
Not explicitly found in

literature.

Solubility

Information not explicitly found.

As a short-chain carboxylic

acid, some solubility in water

and polar organic solvents is

expected.

Chemical and Spectroscopic Properties
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Property Value / Description Source(s)

IUPAC Name 2-(acetylthio)acetic acid

Synonyms

S-Acetylthioglycolic acid, 2-

(Acetylthio)acetic acid, S-

Acetyl-2-mercaptoacetic acid

[1][2]

pKa

Not explicitly found. The pKa of

the related compound,

thioacetic acid, is

approximately 3.4, suggesting

S-acetylthioglycolic acid is a

moderately strong acid.

1H NMR Spectroscopy Spectral data available. [3]

Infrared (IR) Spectroscopy Spectral data available. [3]

Mass Spectrometry Spectral data available.

Key Chemical Reactions
S-acetylthioglycolic acid undergoes two primary reactions of significant interest: synthesis from

thioglycolic acid and hydrolysis to regenerate the free thiol.

Synthesis of S-Acetylthioglycolic Acid
A common method for the synthesis of S-acetylthioglycolic acid involves the acetylation of

thioglycolic acid with acetic anhydride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.sigmaaldrich.com/SG/en/product/aldrich/767050
https://cymitquimica.com/products/IN-DA000P1E/1190-93-8/acetic-acid-2-acetylthio/
https://pubchem.ncbi.nlm.nih.gov/compound/Acetic-acid_-2-_acetylthio
https://pubchem.ncbi.nlm.nih.gov/compound/Acetic-acid_-2-_acetylthio
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thioglycolic Acid
(HSCH₂COOH)

S-Acetylthioglycolic Acid
(CH₃COSCH₂COOH)

+ Acetic Anhydride

Acetic Anhydride
((CH₃CO)₂O)

Acetic Acid
(CH₃COOH)

+ H₂O (byproduct)

S-Acetylthioglycolic Acid
(CH₃COSCH₂COOH)

Thioglycolate Anion
(⁻SCH₂COO⁻)+ Base

Acetate
(CH₃COO⁻)

+ Base

Base (e.g., NaOH)

Thioglycolic Acid
(HSCH₂COOH)

+ H⁺ (acidification)

Synthesis & Purification

Physical Characterization Chemical & Spectroscopic Characterization Reactivity Studies

Synthesis of S-acetylthioglycolic acid

Purification (e.g., Distillation)

Density Measurement Refractive Index Measurement Boiling Point Determination Melting Point Determination pKa Determination (Titration) NMR Spectroscopy (¹H, ¹³C) IR Spectroscopy Mass Spectrometry Hydrolysis Kinetics Derivatization Reactions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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